Cas no 2137959-88-5 (5-nitro-2-(3-oxomorpholin-4-yl)benzonitrile)

• Product Name: 5-nitro-2-(3-oxomorpholin-4-yl)benzonitrile
• CAS No: 2137959-88-5
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 6340792
• PubChem ID: 165860017
• Update Time: 2025-05-23

5-nitro-2-(3-oxomorpholin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(3-oxomorpholin-4-yl)benzonitrile
• EN300-1086087
• 2137959-88-5

• Inchi： 1S/C11H9N3O4/c12-6-8-5-9(14(16)17)1-2-10(8)13-3-4-18-7-11(13)15/h1-2,5H,3-4,7H2
• InChI Key： RCGJOCFBHVKSJX-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=CC=2C#N)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 247.05930578g/mol
• Monoisotopic Mass: 247.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.2Ų

Additional information on 5-nitro-2-(3-oxomorpholin-4-yl)benzonitrile

5-Nitro-2-(3-Oxomorpholin-4-yl)Benzonitrile: A Comprehensive Overview

5-Nitro-2-(3-Oxomorpholin-4-yl)Benzonitrile (CAS No: 2137959-88-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in drug development, advanced materials synthesis, and catalytic processes. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 5-nitro-2-(3-oxomorpholin-4-yl)benzonitrile, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 5-nitro-2-(3-Oxomorpholin-4-yl)Benzonitrile consists of a benzonitrile core with a nitro group at the 5-position and a morpholine derivative attached at the 2-position. The presence of the nitro group introduces strong electron-withdrawing effects, while the morpholine moiety contributes to the compound's versatility in chemical reactions. Recent studies have highlighted the importance of such structural features in enhancing the compound's reactivity and selectivity in various chemical transformations.

One of the most notable applications of 5-nitro-2-(3-Oxomorpholin-4-yl)Benzonitrile is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of anti-cancer agents. The compound's ability to undergo nucleophilic aromatic substitution reactions has been leveraged to synthesize derivatives with enhanced pharmacokinetic properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited significant anti-proliferative activity against various cancer cell lines.

In addition to its medicinal applications, 5-nitro-2-(3-Oxomorpholin-4-yl)Benzonitrile has found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics. Recent advancements have focused on incorporating this compound into conjugated systems for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A research team from Stanford University reported that derivatives of this compound exhibited improved charge transport properties, making them promising candidates for next-generation electronic devices.

The synthesis of 5-nitro-2-(3-Oxomorpholin-4-yl)Benzonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key challenge in its synthesis lies in achieving high yields while maintaining the integrity of sensitive functional groups. Recent breakthroughs have utilized palladium-catalyzed cross-coupling reactions to streamline the synthesis process. For example, a study published in *Nature Chemistry* demonstrated that the use of palladium catalysts significantly enhanced the efficiency of coupling reactions involving this compound.

Another area where 5-nitro-2-(3-Oxomorpholin-4-y1l)Benzonitrile has shown promise is in catalysis. Its ability to act as a ligand in transition metal complexes has been explored for various catalytic applications, including hydrogenation and oxidation reactions. A research group from ETH Zurich reported that complexes derived from this compound exhibited exceptional catalytic activity in asymmetric hydrogenation reactions, opening new avenues for enantioselective synthesis.

Despite its numerous applications, the handling and storage of 5-nitro - 2 - (3 - oxomorpholin - 4 - yl ) benzonitrile require careful consideration due to its sensitivity to environmental factors. Recent studies have focused on developing stable formulations and storage conditions to ensure optimal performance during transportation and long-term storage.

In conclusion, 5-nitro - 2 - (3 - oxomorpholin - 4 - yl ) benzonitrile (CAS No: 2137959 - 88 - 5 ) stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications across medicinal chemistry, materials science, and catalysis underscore its importance as a versatile building block for advanced materials and bioactive compounds. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping future innovations across various scientific disciplines.